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Compound of Interest

Compound Name: copper(ll) sulfate hexahydrate

Cat. No.: B1260771

An in-depth guide to understanding the molecular weight of copper(ll) sulfate hexahydrate,
complete with computational details and experimental verification protocols. This document is
intended for researchers, scientists, and professionals in the field of drug development who
require precise chemical characterization.

Theoretical Molecular Weight Calculation

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The chemical formula for copper(ll) sulfate hexahydrate is CuSOa-6H20.
[1][2] This indicates that each formula unit consists of one copper atom, one sulfur atom, ten
oxygen atoms (four in the sulfate group and six in the water molecules), and twelve hydrogen
atoms.

The calculation is based on the standard atomic weights of the constituent elements:

Copper (Cu): 63.546 amu[3][4]

Sulfur (S): 32.065 amu[5][6]

Oxygen (O): 15.999 amu([7][8]

Hydrogen (H): 1.008 amu[9][10]

The molecular weight is calculated as follows:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1260771?utm_src=pdf-interest
https://www.benchchem.com/product/b1260771?utm_src=pdf-body
https://www.benchchem.com/product/b1260771?utm_src=pdf-body
https://www.wikidata.org/wiki/Q27163157
https://www.chegg.com/homework-help/questions-and-answers/write-formula-copper-ii-sulfate-hexahydrate-cus-6h2o-cu2s-h-2-o-cuso4-6h2o-cuso4-6-cu2so3--q208403499
https://pubchem.ncbi.nlm.nih.gov/element/Copper
https://periodic-table.rsc.org/element/29/copper
https://www.echemi.com/community/what-is-the-atomic-mass-of-sulphur_mjart22040916903_195.html
https://www.quora.com/What-is-the-atomic-mass-of-sulphur
https://fiveable.me/key-terms/ap-chem/oxygen-atom-weight
https://en.wikipedia.org/wiki/Oxygen
https://www.quora.com/How-heavy-is-one-atom-of-hydrogen
https://en.wikipedia.org/wiki/Hydrogen
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e MW of CuSOa: (1 x 63.546) + (1 x 32.065) + (4 x 15.999) = 159.607 amu
e MW of 6H20: 6 x [(2 x 1.008) + (1 x 15.999)] = 6 x 18.015 = 108.090 amu
o Total Molecular Weight of CuSOa4:6H20: 159.607 + 108.090 = 267.697 amu

PubChem lists the molecular weight of copper(ll) sulfate hexahydrate (CuH12010S) as 267.70
g/mol .[11]

Data Presentation: Atomic and Molecular Weights

For clarity, the quantitative data used in the calculation are summarized in the table below.

Element/Comp Symbol/Formu . Atomic Weight

Quantity Subtotal (amu)
ound la (amu)
Copper Cu 1 63.546 63.546
Sulfur S 1 32.065 32.065
Oxygen O 10 15.999 159.990
Hydrogen H 12 1.008 12.096
Copper(ll)
Sulfate CuS0a4-6H20 1 267.697
Hexahydrate

Experimental Determination of Molecular Weight

The molecular weight of a hydrated salt can be determined experimentally through gravimetric
analysis. This protocol details the procedure for finding the number of water molecules in a
hydrate, which allows for the experimental calculation of its molecular weight.

Protocol: Gravimetric Determination of Water of
Hydration

Objective: To experimentally determine the molar mass of a hydrated copper(ll) sulfate sample
by quantifying its water content.
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Materials:

o Copper(ll) sulfate hydrate (unknown hydration)
» Porcelain crucible and lid

e Analytical balance (+0.0001 g)
e Bunsen burner

e Tripod stand

o Clay triangle

» Desiccator

e Spatula

e Tongs

Procedure:

e Crucible Preparation: Clean and dry a porcelain crucible and its lid. Heat them strongly using
a Bunsen burner for 5 minutes to remove any volatile impurities. Allow them to cool to room
temperature in a desiccator.

« Initial Weighing: Once cooled, accurately weigh the empty crucible and lid on an analytical
balance. Record this mass.

o Sample Addition: Add approximately 2-3 grams of the copper(ll) sulfate hydrate crystals to
the crucible. Record the precise mass of the crucible, lid, and hydrated salt.

o Heating Process: Place the crucible with the sample on a clay triangle supported by a tripod.
Heat the crucible gently at first to avoid spattering, then increase the heat to drive off the
water of hydration. The blue crystals should turn into a pale green or grey-white powder,
which is the anhydrous form.[12]
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e Cooling: After heating for 15-20 minutes, turn off the Bunsen burner. Using tongs, carefully
transfer the hot crucible and lid to a desiccator to cool to room temperature without
reabsorbing atmospheric moisture.

» Weighing the Anhydrous Salt: Once completely cooled, weigh the crucible, lid, and the
anhydrous copper(ll) sulfate. Record this mass.

e Heating to Constant Mass: To ensure all water has been removed, repeat the heating,
cooling, and weighing cycle (steps 4-6) until two consecutive mass readings agree within
+0.002 g. This is known as heating to a constant mass.

 Calculations:
o Calculate the initial mass of the hydrated salt.
o Calculate the final mass of the anhydrous salt.
o Determine the mass of water lost by subtraction.

o Convert the mass of the anhydrous salt (CuSOa4) and the mass of water (H20) to moles
using their respective molar masses (CuSOa = 159.61 g/mol ; H20 = 18.015 g/mol ).

o Determine the smallest whole-number ratio of moles of water to moles of anhydrous
copper(ll) sulfate. This ratio gives the value of 'n' in the formula CuSOa4-nH20.

o Calculate the experimental molecular weight of the hydrated salt using the determined
formula.

Visualization of Experimental Workflow

The logical flow of the gravimetric analysis protocol can be visualized to enhance
understanding of the sequence of operations and decision points.
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Caption: Workflow for Gravimetric Determination of Molecular Weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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